2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-chloro-5-(4-fluoro-3-methoxycarbonylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H9ClFNO4/c1-21-14(20)9-4-7(2-3-11(9)16)10-6-17-12(15)5-8(10)13(18)19/h2-6H,1H3,(H,18,19)
• InChI Key: CMKQUPZNAQCPNR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CN=C(C=C2C(=O)O)Cl)F
• Molecular Formula: C14H9ClFNO4
• DSSTOX Substance ID: DTXSID30688158
• Molecular Weight: 309.67 g/mol
• CAS RN: 1261947-18-5

Description

2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% (2C5F3M) is an organic compound belonging to the isonicotinic acid family. It has a molecular formula of C10H7ClFNO4 and a molecular weight of 252.6 g/mol. 2C5F3M has a wide range of applications in the field of scientific research, including use as a reagent, a catalyst, and an inhibitor. It is also used in the synthesis of various compounds.

Scientific Research Applications

2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% has a wide range of applications in the field of scientific research. It is used as a reagent in the synthesis of various compounds, such as 2-chloro-5-fluoro-4-methoxycarbonylphenyl isocyanate and 4-fluoro-3-methoxycarbonylphenyl isocyanate. It is also used as a catalyst in the synthesis of various compounds, such as 4-chloro-3-methoxycarbonylphenyl isocyanate and 4-fluoro-3-methoxycarbonylphenyl isocyanate. In addition, it is used as an inhibitor in the synthesis of various compounds, such as 4-chloro-3-methoxycarbonylphenyl isocyanate and 4-fluoro-3-methoxycarbonylphenyl isocyanate.

Mechanism of Action

2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% acts as a reagent in the condensation reaction between 4-fluoro-3-methoxycarbonylphenyl isocyanate and 2-chloro-5-formylpyridine. The reaction is catalyzed by a base, such as sodium hydroxide, and proceeds in the presence of a solvent, such as dimethylformamide. The reaction results in the formation of 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% and the elimination of water.
Biochemical and Physiological Effects
2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% has no known biochemical or physiological effects. It is an organic compound and is not known to have any biological activity.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% is a useful reagent for the synthesis of various compounds. It is relatively stable and can be stored at room temperature for extended periods of time. It is also easy to handle and use in laboratory experiments. However, it is a toxic compound and should be handled with care.

Future Directions

Future research could focus on the development of new synthesis methods for 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95%. Additionally, research could be conducted to explore the potential applications of 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% in other fields, such as medicine and biochemistry. Furthermore, research could be conducted to investigate the potential biochemical and physiological effects of 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95%. Finally, research could be conducted to explore the potential toxicity of 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% and to develop methods for its safe handling and use in laboratory experiments.

Synthesis Methods

2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)isonicotinic acid, 95% is synthesized via a condensation reaction between 4-fluoro-3-methoxycarbonylphenyl isocyanate and 2-chloro-5-formylpyridine. The reaction is catalyzed by a base, such as sodium hydroxide, and proceeds in the presence of a solvent, such as dimethylformamide. The product is isolated by filtration and recrystallization.